Cas no 925650-30-2 (1-(3-Fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine)

• Product Name: 1-(3-Fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine
• CAS No: 925650-30-2
• MF: C₁₂H₁₄FN₃
• MW: 219.258065700531
• MDL: MFCD03422518
• CID: 1076674
• PubChem ID: 7019285
• Update Time: 2025-04-20

1-(3-Fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine
• 925650-30-2
• DTXSID60427097
• EN300-228944
• 1-[(3-fluorophenyl)methyl]-3,5-dimethyl-1h-pyrazol-4-amine
• AKOS000221774
• 1-(3-Fluoro-benzyl)-3,5-dimethyl-1H-pyrazol-4-ylamine
• LS-01162
• CS-0282723
• SCHEMBL16832960
• MFCD03422518
• 1-[(3-fluorophenyl)methyl]-3,5-dimethylpyrazol-4-amine
• STK312862
• ALBB-002150

• MDL： MFCD03422518
• Inchi： 1S/C12H14FN3/c1-8-12(14)9(2)16(15-8)7-10-4-3-5-11(13)6-10/h3-6H,7,14H2,1-2H3
• InChI Key： RBFLYXAWVXOQNS-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CN1C(C)=C(C(C)=N1)N

Computed Properties

• Exact Mass: 219.11717562g/mol
• Monoisotopic Mass: 219.11717562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.8Ų

1-(3-Fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes